Cas no 1805329-47-8 (2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride
• CAS No: 1805329-47-8
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4846327
• Update Time: 2025-07-18

2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO2/c1-14-6-3-12-5(8(10)11)2-4(6)7(9)13/h2-3,8H,1H3
• InChI Key： QMXYEHXVZNHDGP-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)F)=NC=C1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride

Introduction to 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride (CAS No. 1805329-47-8)

2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride (CAS No. 1805329-47-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group, a methoxy substituent, and a pyridine ring with a carbonyl chloride functionality. These features contribute to its potential applications in the development of novel pharmaceuticals and agrochemicals.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of drug molecules. This is particularly important in the design of drugs that need to withstand rapid metabolism in the body, thereby extending their therapeutic window. The methoxy substituent, on the other hand, can influence the lipophilicity and solubility of the molecule, which are crucial parameters in drug delivery and absorption. The pyridine ring provides a rigid and planar structure that can participate in various types of molecular interactions, such as hydrogen bonding and π-π stacking, which are essential for receptor binding and biological activity.

The carbonyl chloride functionality makes this compound highly reactive, enabling it to undergo a wide range of chemical reactions. One of the most common reactions is nucleophilic acyl substitution, where the carbonyl chloride reacts with nucleophiles such as amines or alcohols to form amides or esters, respectively. This reactivity makes 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride an excellent building block for the synthesis of complex molecules with diverse functionalities.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their unique properties. Fluorine atoms can significantly alter the electronic and steric properties of a molecule, leading to improved pharmacokinetic profiles and enhanced biological activity. For instance, a study published in the Journal of Medicinal Chemistry reported that fluorinated analogs of certain antiviral agents showed increased potency against viral infections compared to their non-fluorinated counterparts.

The difluoromethyl group in 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride is particularly noteworthy in this context. It has been shown to enhance the metabolic stability of drug candidates by reducing their susceptibility to oxidative metabolism. This is crucial for drugs that need to maintain their integrity over extended periods in the body. Additionally, the presence of fluorine atoms can also improve the lipophilicity of the molecule, which can enhance its ability to cross biological membranes and reach target sites more effectively.

The methoxy substituent on the pyridine ring plays a significant role in modulating the physicochemical properties of 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride. Methoxy groups are known to increase the lipophilicity of molecules while also enhancing their solubility in polar solvents. This dual effect makes it an ideal candidate for use in formulations that require both good solubility and permeability. In pharmaceutical research, this property is particularly valuable for developing drugs that need to be administered orally or topically.

The pyridine ring itself is a well-known motif in medicinal chemistry due to its ability to form stable complexes with metal ions and its participation in various biological processes. Pyridine derivatives have been extensively studied for their potential as inhibitors of enzymes involved in disease pathways. For example, pyridine-based compounds have shown promise as inhibitors of kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases.

The carbonyl chloride functionality in 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride provides a versatile handle for further chemical modification. This reactivity allows chemists to introduce a wide range of functional groups onto the molecule through nucleophilic acyl substitution reactions. For instance, reacting this compound with primary or secondary amines can yield amides, which are important classes of compounds with diverse biological activities. Similarly, reactions with alcohols can produce esters, which are often used as prodrugs to improve the pharmacokinetic properties of drug candidates.

In addition to its potential applications in pharmaceutical research, 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride has also found use in agrochemical development. Fluorinated compounds have been shown to exhibit enhanced efficacy against pests and pathogens due to their improved stability and reduced environmental impact. The unique combination of functional groups in this compound makes it an attractive candidate for developing new pesticides and herbicides that are both effective and environmentally friendly.

Recent advances in synthetic methodologies have made it possible to produce 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride on a large scale with high purity and yield. These developments have facilitated its widespread use in both academic research and industrial applications. For example, efficient synthetic routes involving palladium-catalyzed cross-coupling reactions have been developed to access this compound from readily available starting materials.

In conclusion, 2-(Difluoromethyl)-5-methoxypyridine-4-carbonyl chloride (CAS No. 1805329-47-8) is a highly versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an excellent building block for the synthesis of complex molecules with diverse applications in pharmaceuticals and agrochemicals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.